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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of oct-3-ene,
a key organic compound with applications in synthesis and materials science. The document
details the constitutional and stereoisomeric forms of octene, presenting key physicochemical
data in a comparative format. Furthermore, it outlines general experimental protocols for the
synthesis and characterization of these isomers, and visualizes their structural relationships.

Introduction to Oct-3-ene and its Isomeric
Landscape

Oct-3-ene is an alkene with the chemical formula CsHie and a molecular weight of
approximately 112.21 g/mol .[1][2] Its structure consists of an eight-carbon chain with a double
bond located at the third carbon. The placement of this double bond gives rise to geometric
isomerism, while the broader class of octenes includes a variety of constitutional isomers.
Understanding the distinct properties of each isomer is crucial for their application in targeted
chemical synthesis and the development of novel materials.

Isomers are molecules that share the same molecular formula but have different arrangements
of atoms. This can lead to significant differences in their physical and chemical properties. For
octene, two main categories of isomerism are of interest: constitutional isomerism and
stereoisomerism.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8807844?utm_src=pdf-interest
https://www.benchchem.com/product/b8807844?utm_src=pdf-body
https://www.benchchem.com/product/b8807844?utm_src=pdf-body
https://www.benchchem.com/product/b8807844?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octene
https://en.wikipedia.org/wiki/1-Octene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8807844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

o Constitutional Isomers: These isomers have the same molecular formula but differ in the
connectivity of their atoms. For octene, this includes variations in the position of the carbon-
carbon double bond (e.g., oct-1-ene, oct-2-ene) and the branching of the carbon chain.

o Stereoisomers: These isomers have the same molecular formula and connectivity but differ
in the spatial arrangement of their atoms. For oct-3-ene, the presence of the double bond
restricts rotation, leading to the existence of cis (Z) and trans (E) geometric isomers.

Quantitative Data of Straight-Chain Octene Isomers

The following table summarizes key quantitative data for the straight-chain isomers of octene,
allowing for easy comparison of their physical properties.

. Density Refractive

IUPAC CAS Boiling
Isomer . (g/lcm?) at Index at

Name Number Point (°C)

20°C 20°C

Oct-1-ene oct-1-ene 111-66-0 121 0.715 1.4087
(E)-Oct-2-ene  (E)-oct-2-ene  13389-42-9 125.6 0.720 1.4132
(2)-Oct-2-ene  (2)-oct-2-ene 7642-04-8 125.6 0.724 1.4150
(E)-Oct-3-ene  (E)-oct-3-ene  14919-01-8 122 0.715 1.4126
(2)-Oct-3-ene  (Z)-oct-3-ene 14850-22-7 122.3 0.716 1.4135
(E)-Oct-4-ene  (E)-oct-4-ene  14850-23-8 121.8 0.714 1.4114
(2)-Oct-4-ene  (2)-oct-4-ene  7642-10-6 121.8 0.721 1.4148

Data sourced from PubChem and other chemical databases.[1]

Experimental Protocols

The synthesis and characterization of oct-3-ene isomers can be achieved through various
established organic chemistry techniques. The following protocols provide a general framework
for these experiments.

Synthesis of Oct-3-ene Isomers
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A common method for the synthesis of specific alkene isomers, such as (Z)-oct-3-ene, is the
partial hydrogenation of the corresponding alkyne.

Synthesis of (Z)-Oct-3-ene via Hydrogenation of Oct-3-yne:

e Materials: Oct-3-yne, Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead),
quinoline, hydrogen gas, and an appropriate solvent (e.g., hexane).

e Procedure:

[¢]

In a reaction vessel equipped with a stirring mechanism and a gas inlet, dissolve oct-3-yne
in the chosen solvent.

o Add Lindlar's catalyst and a small amount of quinoline, which acts as a catalyst poison to
prevent over-hydrogenation to the alkane.

o Purge the reaction vessel with hydrogen gas and maintain a positive pressure of
hydrogen.

o Stir the reaction mixture vigorously at room temperature.

o Monitor the reaction progress using gas chromatography (GC) or thin-layer
chromatography (TLC).

o Once the starting material is consumed, filter the reaction mixture to remove the catalyst.
o Remove the solvent under reduced pressure to yield the crude product.
o Purify the (Z)-oct-3-ene by distillation.

For the synthesis of (E)-oct-3-ene, a dissolving metal reduction of oct-3-yne, typically using
sodium in liquid ammonia, would be employed.

Characterization of Oct-3-ene Isomers

The successful synthesis and purification of oct-3-ene isomers require confirmation of their
structure and purity through spectroscopic methods.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Provides information about the electronic environment of the hydrogen atoms.
For oct-3-ene, the vinylic protons (attached to the double bond) will have characteristic
chemical shifts (typically in the range of 5.0-6.0 ppm). The coupling constants between
these protons can distinguish between the (E) and (Z) isomers (J-coupling is typically

larger for trans protons).

o 13C NMR: Shows the number of distinct carbon environments. The sp? hybridized carbons
of the double bond will have characteristic chemical shifts in the downfield region of the
spectrum (typically 120-140 ppm).

e Infrared (IR) Spectroscopy:
o The C=C stretching vibration for the double bond will appear around 1640-1680 cm™1.
o The C-H stretching vibrations for the vinylic hydrogens will be observed above 3000 cm~1.

o The C-H bending vibrations (out-of-plane) can also help to distinguish between cis and
trans isomers (around 965 cm~1 for trans and 675-730 cm~! for cis).

e Mass Spectrometry (MS):

o Provides the molecular weight of the compound, which should correspond to that of
octene (112.21 g/mol).

o The fragmentation pattern can provide further structural information. The molecular ion
peak (M*) is often observed.

Visualization of Isomeric Relationships

The following diagrams illustrate the relationships between the different types of isomers of

octene.
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Caption: Isomeric classification of octene.

Caption: Geometric isomers of oct-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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